1-(thiophen-2-yl)-N-(2-(4-(thiophen-2-yl)-1H-imidazol-2-yl)ethyl)cyclopentanecarboxamide

• IUPAC Name: 1-thiophen-2-yl-N-[2-(5-thiophen-2-yl-1H-imidazol-2-yl)ethyl]cyclopentane-1-carboxamide
• InChI: InChI=1S/C19H21N3OS2/c23-18(19(8-1-2-9-19)16-6-4-12-25-16)20-10-7-17-21-13-14(22-17)15-5-3-11-24-15/h3-6,11-13H,1-2,7-10H2,(H,20,23)(H,21,22)
• InChI Key: KDYLJTBXBDOMIB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=CC=CS2)C(=O)NCCC3=NC=C(N3)C4=CC=CS4
• Molecular Formula: C19H21N3OS2
• Molecular Weight: 371.5 g/mol

Description

1-(thiophen-2-yl)-N-(2-(4-(thiophen-2-yl)-1H-imidazol-2-yl)ethyl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C19H21N3OS2 and its molecular weight is 371.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Compounds with structural similarities, including various substituted imidazo[1,2-a]pyridines and thiophene derivatives, have been synthesized and explored for their potential as antiulcer agents, showcasing specific cytoprotective properties against ulcer models (Starrett et al., 1989). Additionally, thiophene and cycloalkylthiophene Schiff bases, as well as their metal complexes, have demonstrated significant antimicrobial activities, highlighting the compound's potential in developing new antibacterial and antifungal agents (Altundas et al., 2010).

Antimicrobial and Antioxidant Studies

Ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates and related derivatives have been synthesized and shown excellent antibacterial and antifungal properties, alongside remarkable antioxidant potential. This suggests the relevance of such compounds in developing treatments or supplements with antimicrobial and antioxidant capabilities (Raghavendra et al., 2016).

Anti-inflammatory and Analgesic Activities

A series of ethyl 2-[2-substituted-4-(thiophenyl) thiazolyl] acetates have been synthesized and evaluated for their anti-inflammatory, analgesic, and antioxidant activities. Some compounds in this series showed significant anti-inflammatory and analgesic activities comparable to standard drugs, indicating the potential for developing new therapeutic agents (Attimarad et al., 2017).

Antitumor Evaluation

Novel synthesis strategies have led to the creation of heterocyclic compounds with a focus on antitumor activities. These efforts have produced compounds with high inhibitory effects against various cancer cell lines, demonstrating the potential for developing new anticancer agents (Shams et al., 2010).